Cas no 34642-42-7 (trifluoromethanesulfinic acid)

• Product Name: trifluoromethanesulfinic acid
• CAS No: 34642-42-7
• MF: CHF₃O₂S
• MW: 134.077649831772
• CID: 1464047
• PubChem ID: 596718
• Update Time: 2025-04-20

trifluoromethanesulfinic acid Chemical and Physical Properties

Names and Identifiers

• trifluoromethanesulfinic acid
• methanesulfinic acid, 1,1,1-trifluoro-
• trifluoromethanesulphinic acid
• SCHEMBL17772219
• 34642-42-7
• perfluoromethane sulfinate
• Perfluoromethane-1-sulfinic acid
• SCHEMBL564490
• trifluoro-methanesulfinic acid
• DTXSID301034825

• Inchi： 1S/CHF3O2S/c2-1(3,4)7(5)6/h(H,5,6)
• InChI Key： SFEBPWPPVGRFOA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)O

Computed Properties

• Exact Mass: 133.96493
• Monoisotopic Mass: 133.96493493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3